Cas no 2089610-72-8 (2-Isoxazolidinecarboxylic acid, 4-azido-, 1,1-dimethylethyl ester, (4R)-)

• Product Name: 2-Isoxazolidinecarboxylic acid, 4-azido-, 1,1-dimethylethyl ester, (4R)-
• CAS No: 2089610-72-8
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• CID: 5254215
• Update Time: 2025-05-20

2-Isoxazolidinecarboxylic acid, 4-azido-, 1,1-dimethylethyl ester, (4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Isoxazolidinecarboxylic acid, 4-azido-, 1,1-dimethylethyl ester, (4R)-

• Inchi： 1S/C8H14N4O3/c1-8(2,3)15-7(13)12-4-6(5-14-12)10-11-9/h6H,4-5H2,1-3H3/t6-/m1/s1
• InChI Key： QSDSEHYPTHMPMW-ZCFIWIBFSA-N
• SMILES： C(N1OC[C@H](N=[N+]=[N-])C1)(=O)OC(C)(C)C

Additional information on 2-Isoxazolidinecarboxylic acid, 4-azido-, 1,1-dimethylethyl ester, (4R)-

Introduction to 2-Isoxazolidinecarboxylic acid, 4-azido-, 1,1-dimethylethyl ester, (4R) and its Significance in Modern Chemical Research

The compound with the CAS number 2089610-72-8, specifically named as 2-Isoxazolidinecarboxylic acid, 4-azido-, 1,1-dimethylethyl ester, (4R), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their versatile reactivity and potential applications in drug development. The unique structural features of this molecule, particularly the presence of an isoxazolidine ring system functionalized with an azido group and an tert-butyl ester moiety, make it a valuable scaffold for synthetic chemists and medicinal chemists alike.

Is oxazolidine derivatives have long been recognized for their utility in medicinal chemistry, often serving as key intermediates in the synthesis of biologically active compounds. The (4R)-configuration of the isoxazolidine ring adds an additional layer of specificity, which is crucial for modulating the pharmacokinetic properties of drug candidates. The azido group at the 4-position introduces a site for further functionalization, enabling the construction of more complex molecular architectures. Meanwhile, the 1,1-dimethylethyl ester functionality provides stability while allowing for selective hydrolysis under mild acidic or basic conditions, making it a convenient handle for synthetic manipulation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, isoxazolidine derivatives have emerged as promising candidates due to their ability to engage with biological targets in unique ways. For instance, studies have demonstrated that modifications at the isoxazolidine core can influence binding affinity and selectivity towards enzymes and receptors involved in various disease pathways. The compound CAS no 2089610-72-8 stands out in this context as it combines multiple functional handles that can be exploited for structure-activity relationship (SAR) studies.

One of the most intriguing aspects of this molecule is its potential as a building block for peptidomimetics. Isoxazolidine rings are known to mimic peptide bonds effectively, providing a scaffold that can mimic the conformational constraints of natural peptides while offering greater chemical diversity. The presence of the azido group further enhances its utility in such applications, as azides are well-established handles for transition-metal-catalyzed cross-coupling reactions like Sonogashira coupling or Buchwald-Hartwig amination. These reactions allow for the introduction of aryl or amino groups at specific positions within the molecule, expanding its synthetic toolkit.

The tert-butyl ester group also plays a critical role in modulating the properties of this compound. Ester functionalities are commonly used in drug design due to their tunable solubility and metabolic stability. In particular, tert-butyl esters are known to enhance lipophilicity while providing protection against hydrolytic degradation under physiological conditions. This makes them particularly useful for designing prodrugs or intermediates that require controlled release profiles. The combination of these features positions 2-Isoxazolidinecarboxylic acid, 4-azido-, 1,1-dimethylethyl ester, (4R) as a versatile intermediate for exploring new chemical entities.

Recent advances in synthetic methodologies have further highlighted the importance of such heterocyclic scaffolds. For example, transition-metal-catalyzed azide-alkyne cycloadditions (CuAAC) have enabled efficient construction of complex cyclic structures from simpler precursors. This approach has been particularly useful for generating libraries of isoxazolidine derivatives with diverse substituents. Additionally, photoredox catalysis has emerged as a powerful tool for introducing functional groups into heterocyclic systems under mild conditions. These methodologies collectively enhance the accessibility of compounds like CAS no 2089610-72-8, facilitating their use in high-throughput screening programs.

The pharmaceutical industry has also shown interest in isoxazolidine derivatives due to their potential as antimicrobial agents. Structural analogs of this class have been investigated for their activity against Gram-positive bacteria and mycobacteria, which are increasingly resistant to conventional antibiotics. The unique electronic properties of the isoxazoline ring system contribute to its ability to interact with bacterial enzymes involved in essential metabolic pathways. Furthermore, the presence of electron-withdrawing groups like azides can enhance binding affinity by modulating electronic distributions within the molecule.

Another area where this compound has found utility is in materials science. Isoxazolidine derivatives can be polymerized or incorporated into larger molecular frameworks to create materials with tailored properties. For instance, their ability to form hydrogen bonds makes them suitable candidates for designing supramolecular assemblies or self-assembling structures. These materials have potential applications in drug delivery systems, where precise control over molecular architecture is essential for achieving desired release kinetics.

The synthesis of 2-Isoxazolidinecarboxylic acid, 4-azido-, 1,1-dimethylethyl ester, (4R) involves multiple steps that showcase modern synthetic strategies. Initially, an enamine intermediate derived from ethyl acetoacetate is treated with nitrous acid to form an oxime derivative followed by cyclization under acidic conditions to yield the isoxazolidine core. Subsequent functionalization at the 4-position with an azido group typically employs copper(I) iodide or palladium catalysts depending on substrate compatibility. Finally، protection as a tert-butyl ester ensures stability during further synthetic manipulations before being subjected to biological evaluation.

In conclusion，the compound CAS no 2089610-72-8 exemplifies how structural complexity can be leveraged to create molecules with multifaceted applications across different fields。 Its unique combination of reactivity，stability，and biological relevance makes it an invaluable tool for both academic researchers and industrial scientists。 As our understanding of heterocyclic chemistry continues to evolve，compounds like this will undoubtedly play an increasingly important role in shaping future advances。 Whether through medicinal chemistry，materials science，or catalysis，the versatility offered by 2-Isoxazolidinecarboxylic acid，4-azido-, 1，1-dimethylethyl ester，（4R） underscores its significance as a building block for innovation。